N-(naphthalen-1-yl)-4-(propanoylamino)benzamide

• IUPAC Name: N-naphthalen-1-yl-4-(propanoylamino)benzamide
• InChI: InChI=1S/C20H18N2O2/c1-2-19(23)21-16-12-10-15(11-13-16)20(24)22-18-9-5-7-14-6-3-4-8-17(14)18/h3-13H,2H2,1H3,(H,21,23)(H,22,24)
• InChI Key: ITEABBKBGREOJY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

N-(naphthalen-1-yl)-4-(propanoylamino)benzamide is an organic compound that belongs to the class of benzamides It features a naphthalene ring attached to a benzamide structure, with a propanoylamino group at the para position of the benzamide ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(naphthalen-1-yl)-4-(propanoylamino)benzamide typically involves the acylation of 4-aminobenzamide with naphthalene-1-carbonyl chloride, followed by the introduction of a propanoylamino group. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include refluxing the mixture in an appropriate solvent like dichloromethane or toluene.

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to a more consistent and scalable production process.

Chemical Reactions Analysis

Types of Reactions

N-(naphthalen-1-yl)-4-(propanoylamino)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the propanoylamino group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

N-(naphthalen-1-yl)-4-(propanoylamino)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a fluorescent probe due to its aromatic structure.

Medicine: Explored for its potential pharmacological properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of N-(naphthalen-1-yl)-4-(propanoylamino)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, leading to reduced inflammation. The exact molecular pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-(naphthalen-1-yl)-3-nitrobenzamide
• N-(naphthalen-1-yl)-2-hydroxybenzamide
• N-(naphthalen-1-yl)-4-methylbenzamide

Uniqueness

N-(naphthalen-1-yl)-4-(propanoylamino)benzamide is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. The presence of the propanoylamino group at the para position of the benzamide ring can influence its reactivity and interactions with biological targets, making it a valuable compound for various research applications.